Cas no 378186-94-8 (2,3-Butadien-1-one, 1-(2-methylphenyl)-)

• Product Name: 2,3-Butadien-1-one, 1-(2-methylphenyl)-
• CAS No: 378186-94-8
• MF: C₁₁H₁₀O
• MW: 158.196503162384
• CID: 3955404
• PubChem ID: 15525532
• Update Time: 2025-07-23

2,3-Butadien-1-one, 1-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,3-Butadien-1-one, 1-(2-methylphenyl)-
• 1-(o-Tolyl)buta-2,3-dien-1-one
• 1-(2-Methylphenyl)-2,3-butadien-1-one
• G74280
• 378186-94-8

• Inchi： 1S/C11H10O/c1-3-6-11(12)10-8-5-4-7-9(10)2/h4-8H,1H2,2H3
• InChI Key： ZPLLNTARVZXPCQ-UHFFFAOYSA-N
• SMILES： O=C(C=C=C)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 158.073164938g/mol
• Monoisotopic Mass: 158.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2,3-Butadien-1-one, 1-(2-methylphenyl)-

Introduction to 2,3-Butadien-1-one, 1-(2-methylphenyl)- (CAS No. 378186-94-8)

2,3-Butadien-1-one, 1-(2-methylphenyl)-, identified by its Chemical Abstracts Service (CAS) number 378186-94-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring an α,β-unsaturated ketone moiety linked to a 2-methylphenyl group, exhibits intriguing structural and functional properties that have garnered attention from the scientific community. The combination of these structural elements not only makes it a versatile intermediate in synthetic chemistry but also opens up possibilities for its application in drug discovery and material science.

The α,β-unsaturated carbonyl system in 2,3-Butadien-1-one, 1-(2-methylphenyl)- serves as a pivotal platform for various chemical transformations. These include Michael additions, aldol condensations, and cycloadditions, which are fundamental reactions in constructing more complex molecular architectures. The presence of the 2-methylphenyl group introduces steric and electronic influences that can modulate reactivity, making this compound a valuable tool for medicinal chemists seeking to fine-tune the properties of their synthetic intermediates.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules containing both carbonyl and aromatic functionalities. The α,β-unsaturated ketone moiety is known to interact with biological targets through hydrogen bonding and π-stacking interactions, while the aromatic ring system can enhance binding affinity through hydrophobic effects. This dual functionality has been exploited in the design of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of 2,3-Butadien-1-one, 1-(2-methylphenyl)- is its role as a precursor in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop inhibitors of enzymes involved in inflammatory pathways. The unsaturated ketone group can be selectively functionalized to introduce pharmacophores that interact with specific amino acid residues in the enzyme's active site. Such modifications have led to the discovery of promising candidates for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

Moreover, the 2-methylphenyl group in CAS No. 378186-94-8 contributes to the compound's solubility and bioavailability, which are critical factors in drug development. By tuning the electronic properties of this aromatic ring through substituent effects, chemists can influence how well the molecule partitions between aqueous and lipid environments, thereby optimizing its pharmacokinetic profile.

Recent advancements in computational chemistry have further enhanced our understanding of how 2,3-Butadien-1-one, 1-(2-methylphenyl)- behaves in biological systems. Molecular modeling studies have revealed that this compound can adopt multiple conformations depending on its environment, which may affect its interactions with biological targets. These insights have guided experimental efforts toward designing analogs with improved binding affinities and selectivity.

The synthesis of CAS No. 378186-94-8 itself is an intriguing challenge that has driven innovation in organic synthesis techniques. Researchers have developed efficient methods for constructing this molecule using cross-coupling reactions and transition-metal catalysis. These advances not only streamline the production process but also open up new avenues for modifying its structure.

In conclusion,2,3-Butadien-1-one, 1-(2-methylphenyl)- (CAS No. 378186-94-8) represents a fascinating compound with broad applications in pharmaceutical research and chemical synthesis. Its unique structural features make it a valuable building block for developing novel therapeutic agents targeting various diseases. As our understanding of its reactivity and biological interactions continues to grow,this molecule is poised to play an increasingly important role in future drug discovery efforts.